Cas no 1889345-43-0 (2-(Piperidin-4-yl)propane-1-sulfonyl fluoride)

• Product Name: 2-(Piperidin-4-yl)propane-1-sulfonyl fluoride
• CAS No: 1889345-43-0
• MF: C₈H₁₆FNO₂S
• MW: 209.281544685364
• CID: 5742313
• PubChem ID: 115026491
• Update Time: 2023-11-11

2-(Piperidin-4-yl)propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-4-yl)propane-1-sulfonylfluoride
• 2-(Piperidin-4-yl)propane-1-sulfonyl fluoride
• EN300-1577076
• 1889345-43-0
• 4-Piperidineethanesulfonyl fluoride, β-methyl-

• Inchi： 1S/C8H16FNO2S/c1-7(6-13(9,11)12)8-2-4-10-5-3-8/h7-8,10H,2-6H2,1H3
• InChI Key： NZEIVSSWUCTACU-UHFFFAOYSA-N
• SMILES： S(CC(C)C1CCNCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 209.08857809g/mol
• Monoisotopic Mass: 209.08857809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.155±0.06 g/cm3(Predicted)
• Boiling Point: 305.6±15.0 °C(Predicted)
• pka: 10.44±0.10(Predicted)